Cas no 2648232-91-9 (Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4)-)

• Product Name: Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4)-
• CAS No: 2648232-91-9
• MF: C₇H₈BF₃KNO
• MW: 229.05
• CID: 5854578
• PubChem ID: 165995780
• Update Time: 2025-06-29

Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4)- Chemical and Physical Properties

Names and Identifiers

• Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4)-
• potassium trifluoro(6-methoxy-2-methylpyridin-3-yl)boranuide
• 2648232-91-9
• EN300-7283450
• Potassium trifluoro(6-methoxy-2-methylpyridin-3-yl)borate

• Inchi： 1S/C7H8BF3NO.K/c1-5-6(8(9,10)11)3-4-7(12-5)13-2;/h3-4H,1-2H3;/q-1;+1
• InChI Key： YFJFALVJHNTYAL-UHFFFAOYSA-N
• SMILES： [B+3]([C-]1C=CC(=NC=1C)OC)([F-])([F-])[F-].[K+]

Computed Properties

• Exact Mass: 229.0288100g/mol
• Monoisotopic Mass: 229.0288100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų

Additional information on Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4)-

Borate(1-), Trifluoro(6-Methoxy-2-Methyl-3-Pyridinyl)-, Potassium (1:1), (T-4)

The compound Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4) is a highly specialized chemical entity with significant potential in the field of biochemistry and pharmaceutical research. This compound belongs to the class of borate esters, which have garnered considerable attention due to their unique structural properties and versatile applications in various scientific domains.

Borate esters, such as trifluoro(6-methoxy-2-methyl-3-pyridinyl)borate potassium, are known for their stability and reactivity, making them ideal candidates for use in chemical synthesis and analytical chemistry. The inclusion of trifluoropyridine moieties introduces additional functional diversity, enabling this compound to participate in a wide range of intermolecular interactions, including fluorophilic interactions, which are gaining traction in modern drug design.

One of the most notable features of Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4) is its potential as a bioactive agent. Recent studies have highlighted the role of borate esters in anticancer drug development, where they can act as prodrugs or delivery vehicles for hydrophilic therapeutic agents. The trifluoropyridine substituent further enhances this compound's utility by providing a platform for tumor-specific targeting and controlled drug release.

Another area of active research involving this compound is its application in fluorescence-based sensing and imaging. The trifluoropyridine moiety is known to participate in fluorescent quenching and energy transfer processes, making it a valuable component in the development of fluorescent sensors for detecting analytes such as metals ions, small organic molecules, and even biomolecules. This property has been exploited in the creation of advanced biosensors and in vivo imaging agents.

Furthermore, Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4) has shown promise in the realm of nanomedicine. Its unique structure allows for easy incorporation into drug delivery systems, such as liposomes, polymer nanoparticles, and micelles, where it can serve both as a stabilizing agent and a therapeutic cargo. This dual functionality positions it as a key player in the development of next-generation targeted therapies.

Recent advancements in crystallography have also shed light on the structural properties of this compound. High-resolution X-ray diffraction studies have revealed that Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4) exhibits a highly ordered crystalline lattice, which is crucial for its stability in various chemical environments. This structural insight has been instrumental in understanding its binding behavior with other molecules, particularly in enzyme-substrate interactions and receptor-ligand binding studies.

Additionally, this compound's role in radiochemistry has been explored extensively. The trifluoropyridine group can be functionalized with radiolabeling agents, enabling its use in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging. Such applications are pivotal in oncology and neurodegenerative disease research, where non-invasive visualization of biological processes is highly desired.

Looking ahead, the potential for Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4) in personalized medicine is immense. Its ability to be tailored to specific biological targets through site-specific modifications positions it as a cornerstone in the development of precision therapies. For instance, incorporating this compound into monoclonal antibody conjugates could lead to highly effective immunotherapies with reduced off-target effects.

In summary, Borate(1-), trifluoro(6-methoxy-2-methyl-3-pyridinyl)-, potassium (1:1), (T-4) is a multifaceted compound with profound implications in various fields of biomedical science. Its unique combination of structural properties, reactivity, and biocompatibility makes it an invaluable tool for researchers seeking to advance drug discovery, diagnostic imaging, and nanomedicine. As our understanding of its capabilities continues to grow, so too will the breadth of applications in which this compound plays a pivotal role.